Cas no 860612-43-7 (4-[4-(TERT-BUTYL)PHENYL]-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)

• Product Name: 4-[4-(TERT-BUTYL)PHENYL]-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• CAS No: 860612-43-7
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• MDL: MFCD03848398
• CID: 5235243
• Update Time: 2026-03-08

4-[4-(TERT-BUTYL)PHENYL]-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 4-[4-(TERT-BUTYL)PHENYL]-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 4-(4-tert-butylphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• MDL： MFCD03848398
• Inchi： 1S/C13H17N3O/c1-9-14-15-12(17)16(9)11-7-5-10(6-8-11)13(2,3)4/h5-8H,1-4H3,(H,15,17)
• InChI Key： CYLLDWQGYSJIGX-UHFFFAOYSA-N
• SMILES： CC1N(C2C=CC(C(C)(C)C)=CC=2)C(=O)NN=1

Additional information on 4-[4-(TERT-BUTYL)PHENYL]-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

Chemical Profile of 4-[4-(TERT-BUTYL)PHENYL]-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE (CAS No. 860612-43-7)

4-[4-(TERT-BUTYL)PHENYL]-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE, identified by its Chemical Abstracts Service (CAS) number 860612-43-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazolone class, a structural motif known for its broad spectrum of biological activities. The presence of a tert-butyl group at the para position of the phenyl ring and a methyl substituent on the triazolone ring contributes to its unique physicochemical properties and potential pharmacological effects.

The molecular structure of this compound features a fused system of a benzene ring, a phenyl ring substituted with a tert-butyl group, and a 5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one core. This arrangement imparts specific electronic and steric characteristics that are critical for its interaction with biological targets. The triazolone moiety is particularly noteworthy, as it is often associated with enhanced metabolic stability and bioavailability in drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of triazolone derivatives. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The tert-butyl group in this molecule likely contributes to increased lipophilicity, which can improve membrane permeability and thus enhance oral bioavailability—a crucial factor in drug design. Additionally, the methyl substituent on the triazolone ring may influence the compound's binding affinity to biological receptors by modulating electronic distribution.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a phenyl ring with a bulky tert-butyl group and a reactive triazolone core provides multiple sites for functionalization, allowing chemists to tailor its properties for specific therapeutic applications. For instance, modifications at the phenyl ring could be used to optimize binding interactions with enzymes or receptors, while alterations at the triazolone ring might enhance metabolic stability or reduce toxicity.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutics. The triazolone scaffold has been particularly effective in generating compounds with desirable pharmacokinetic profiles. For example, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The structural features of 4-[4-(TERT-BUTYL)PHENYL]-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE (CAS No. 860612-43-7) suggest that it could be a valuable starting point for further exploration in this area.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted precursors followed by cyclization steps to form the triazolone core. The introduction of the tert-butyl group typically involves alkylations or Friedel-Crafts type reactions, while the addition of the methyl substituent can be achieved through methylation reactions.

In terms of physicochemical properties, this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate but limited solubility in water. This profile suggests that it may be better suited for formulations requiring lipid-based delivery systems. Additionally, its stability under various storage conditions is an important consideration for both industrial-scale production and clinical applications.

The toxicological profile of 4-[4-(TERT-BUTYL)PHENYL]-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE (CAS No. 860612-43-7) has not been extensively studied; however, structural analogs suggest that it may exhibit low toxicity when used at therapeutic doses. Further preclinical studies are necessary to evaluate its safety profile comprehensively. These studies would include assessments of acute toxicity, chronic exposure effects, and potential interactions with other drugs.

One emerging area where this compound shows promise is in combination therapy approaches. By pairing it with other bioactive molecules, researchers may be able to achieve synergistic effects that enhance therapeutic outcomes. For instance, if this triazolone derivative demonstrates inhibitory activity against a specific enzyme or pathway involved in disease progression, its combination with another drug targeting a different aspect of the same disease could lead to more effective treatment regimens.

The development of new pharmaceuticals relies heavily on advancements in synthetic chemistry and computational modeling techniques. These tools allow researchers to predict how modifications to a molecule's structure will affect its biological activity without needing extensive experimental testing. For compounds like 4-[4-(TERT-BUTYL)PHENYL]-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE (CAS No. 860612-43-7), computational methods can help identify optimal substitution patterns on the triazolone core or phenyl ring that maximize potency while minimizing side effects.

In conclusion, 4-[4-(TERT-BUTYL)PHENYL]-5-METHYL -2 , 4 - DIHYDRO - 3 H - 1 , 2 , 4 - TRIAZOL - 3 - ONE ( CAS No . 860612 -43 -7) represents an intriguing candidate for further pharmaceutical development . Its unique structural features , combined with promising preliminary data from related compounds , make it worthy of additional investigation into potential therapeutic applications . As research continues , this molecule may contribute valuable insights into drug design strategies targeting various diseases . p >